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Cat. No.: B033870 Get Quote

For Researchers, Scientists, and Formulation Professionals

The selection of an appropriate plasticizer is paramount in defining the final properties and

performance of flexible Polyvinyl Chloride (PVC) products. Adipate esters have been widely

adopted as effective plasticizers, prized for imparting excellent flexibility at low temperatures.

This guide provides a detailed comparison of common adipate esters used in PVC

formulations, with a special focus on Diisopropyl Adipate (DIPA) in relation to more prevalent

alternatives like Dioctyl Adipate (DOA) and Diisononyl Adipate (DINA).

While Diisopropyl Adipate is recognized for its function as a low-temperature resistant and

low-viscosity plasticizer for PVC and its copolymers, publicly available, detailed experimental

data on its performance within PVC matrices is sparse.[1][2] This guide consolidates available

quantitative data for DOA and DINA to provide a clear benchmark, supplemented by the known

physical properties of DIPA and qualitative descriptions of its expected performance.

Comparative Performance of Adipate Plasticizers
The performance of an adipate plasticizer is largely dictated by the molecular weight and

structure of its alcohol groups. Shorter, more compact esters like DIPA are expected to offer

high plasticizing efficiency and excellent low-temperature flexibility due to their lower viscosity.

[1][2] Conversely, longer-chain esters like DOA and DINA typically provide greater permanence,

characterized by lower volatility and reduced migration.[3]
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The following table summarizes the general physical properties of Diisopropyl Adipate,

Dioctyl Adipate, and Diisononyl Adipate.

Property
Diisopropyl
Adipate (DIPA)

Dioctyl
Adipate (DOA)

Diisononyl
Adipate (DINA)

Test Method

CAS Number 6938-94-9 103-23-1 33703-08-1 N/A

Molecular

Formula
C₁₂H₂₂O₄ C₂₂H₄₂O₄ C₂₄H₄₆O₄ N/A

Molecular Weight

( g/mol )
230.30 370.57 ~396 N/A

Appearance
Clear, Colorless

Liquid
Clear, Oily Liquid

Clear, Colorless

Liquid
Visual

Specific Gravity

(@20°C)
~0.96-0.97 0.924 - 0.929 ~0.92 ASTM D1045

Flash Point (°C) ~124 ≥190 ~215 ASTM D92

Boiling Point (°C) ~251-253 ~370 >370 ASTM D1045

Water Solubility Insoluble Insoluble Insoluble N/A

Note: Data for DIPA is primarily from sources related to cosmetic and solvent applications.

Performance data within PVC may vary.

Performance in PVC Formulations
This table presents typical performance characteristics of DOA and DINA in a standard flexible

PVC formulation. Due to a lack of available data, corresponding values for DIPA are not

provided but are discussed qualitatively. DIPA's lower molecular weight suggests it would likely

exhibit higher volatility and lower extraction resistance compared to DOA and DINA, while

potentially offering superior low-temperature flexibility.
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Performance Metric
Dioctyl Adipate
(DOA)

Diisononyl Adipate
(DINA)

Test Method

Hardness (Shore A,

10s)
75 - 85 80 - 90 ASTM D2240

Tensile Strength

(MPa)
15 - 20 18 - 23 ASTM D638

Elongation at Break

(%)
300 - 400 280 - 350 ASTM D638

Low-Temp. Flex (°C,

Tf)
-40 to -50 -45 to -55 ASTM D1043

Volatility (Weight

Loss, %)
1.0 - 2.5 0.5 - 1.5 ASTM D1203

Extraction in Oil (%) 10 - 20 5 - 15 ASTM D1239

Experimental Protocols
The data presented above is typically generated using standardized testing methods from

organizations like ASTM International. For professionals seeking to conduct comparative

studies, detailed methodologies are crucial.

Hardness (ASTM D2240)
This test measures the indentation hardness of the plasticized PVC.

Apparatus: Type A Durometer.

Specimen Preparation: A flat, smooth PVC specimen with a minimum thickness of 6 mm is

required. If necessary, samples can be stacked to achieve this thickness.

Procedure: The specimen is placed on a hard, flat surface. The durometer's indenter is

pressed firmly and vertically onto the specimen. The hardness reading is taken within one

second of firm contact. Multiple readings are taken at different locations on the specimen and

averaged.
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Tensile Properties (ASTM D638)
This method determines the force required to stretch the material to its breaking point and how

much it elongates.

Apparatus: Universal Testing Machine (UTM) with appropriate grips and an extensometer.

Specimen Preparation: Dumbbell-shaped specimens are cut from pressed PVC sheets

according to the dimensions specified in the standard (e.g., Type IV for non-rigid plastics).

Procedure: The specimen's width and thickness are measured. It is then mounted securely

in the grips of the UTM. The extensometer is attached to the specimen's gauge length. The

test is initiated, pulling the specimen at a constant rate of speed until it ruptures. The force

and elongation are recorded throughout the test.

Low-Temperature Flexibility (ASTM D1043)
This test, often called the Torsional Stiffness or Clash-Berg test, evaluates the flexibility of the

material at cold temperatures.

Apparatus: Torsional stiffness tester with a temperature-controlled chamber.

Specimen Preparation: A rectangular specimen of specified dimensions is prepared.

Procedure: The specimen is mounted in the apparatus within the chamber. The temperature

is lowered to the desired starting point and allowed to stabilize. A specified torsional load is

applied for 5 seconds, and the resulting angle of deflection is measured. The temperature at

which the material reaches a specific stiffness modulus (Tf) is determined, indicating its low-

temperature flexibility limit.

Volatility (ASTM D1203)
This method measures the weight loss of plasticized PVC due to the evaporation of the

plasticizer at elevated temperatures.

Apparatus: Forced-air oven, analytical balance, and containers with activated carbon.
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Specimen Preparation: Circular disk specimens (50 mm diameter, 0.25 mm thickness) are

cut.

Procedure: The specimens are weighed accurately. Each specimen is placed between layers

of activated carbon in a container. The container is then placed in an oven at a specified

temperature (e.g., 70°C) for a set duration (e.g., 24 hours). After exposure, the specimens

are cooled and reweighed. The percentage of weight loss is calculated as the volatile loss.

Extraction Resistance (ASTM D1239)
This test determines the resistance of the plasticizer to being extracted from the PVC film when

immersed in a liquid.

Apparatus: Containers for immersion, analytical balance, and a constant-temperature bath.

Specimen Preparation: Square specimens (e.g., 50x50 mm) are cut from the PVC film.

Procedure: The specimens are weighed. Each specimen is fully immersed in a specified

liquid (e.g., cottonseed oil, mineral oil) in a container. The container is sealed and kept at a

constant temperature for a specified duration (e.g., 24 hours at 23°C). After immersion, the

specimens are removed, carefully wiped dry, and reweighed. The percentage of weight loss

represents the amount of plasticizer extracted.

Visualization of Plasticizer Evaluation Workflow
The selection of a suitable plasticizer is a multi-step process that balances performance

requirements, cost, and regulatory considerations. The following diagram illustrates a logical

workflow for this evaluation process.
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Caption: Workflow for PVC Plasticizer Evaluation and Selection.

Conclusion
The choice between Diisopropyl Adipate, Dioctyl Adipate, and Diisononyl Adipate for PVC

plasticization involves a trade-off between low-temperature performance and long-term

permanence.
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Dioctyl Adipate (DOA) serves as a benchmark, offering a solid balance of good low-

temperature flexibility and moderate permanence.

Diisononyl Adipate (DINA), with its higher molecular weight, provides improved permanence,

exhibiting lower volatility and migration compared to DOA, making it suitable for more

demanding applications.

Diisopropyl Adipate (DIPA), being a smaller molecule, is anticipated to be a highly efficient

plasticizer, likely excelling in applications where superior low-temperature flexibility is the

primary requirement. However, this would likely come at the cost of higher volatility and a

greater tendency to migrate, making it less suitable for applications requiring high

permanence.

For professionals in research and development, the lack of comprehensive public data on

DIPA's performance in PVC presents an opportunity for investigation. The experimental

protocols detailed in this guide provide a robust framework for conducting such a comparative

analysis to quantify the precise benefits and drawbacks of DIPA against established adipate

esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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